Cas no 94086-53-0 (Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI))

• Product Name: Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI)
• CAS No: 94086-53-0
• MF: C₂₃H₁₆Cl₂O₉S
• MW: 539.338744163513
• CID: 808052
• PubChem ID: 3001009
• Update Time: 2025-04-19

Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI)
• 5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulphophenyl)methyl]-3-methylsalicylic acid
• Chromine Sky Blue S
• NSC56431
• Chromeazurol S
• NSC623549
• 5-[(E)-(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfo-phenyl)methyl]-2-hydroxy-3-methyl-benzoic acid
• Alberon
• 5-[(3-CARBOXY-5-METHYL-4-OXO-2,5-CYCLOHEXADIEN-1-YLIDENE)(2,6-DICHLOROSULFOPHENYL)METHYL]-3-METHYLSALICYLIC ACID
• 94086-53-0
• 5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfophenyl)methyl]-2-hydroxy-3-methylbenzoic acid
• C.I. Mordant Blue 29
• 5-((3-Carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulphophenyl)methyl)-3-methylsalicylic acid
• CHEMBL1207253
• Chromoxane Pure Blue BLD
• Antracromo Azurol BS
• EINECS 301-841-9
• C.I. 43825
• 5-((3-Carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methylbenzoic acid
• Chromazurol S

• Inchi： 1S/C23H16Cl2O9S/c1-9-5-11(7-13(20(9)26)22(28)29)17(12-6-10(2)21(27)14(8-12)23(30)31)18-15(24)3-4-16(19(18)25)35(32,33)34/h3-8,26H,1-2H3,(H,28,29)(H,30,31)(H,32,33,34)/b17-12+
• InChI Key： GNKCWVPIWVNYKN-SFQUDFHCSA-N
• SMILES： ClC1C(=CC=C(C=1/C(=C1/C=C(C(=O)O)C(C(C)=C/1)=O)/C1C=C(C(=O)O)C(=C(C)C=1)O)Cl)S(=O)(=O)O

Computed Properties

• Exact Mass: 537.989208
• Monoisotopic Mass: 537.989208
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175
• XLogP3: 5.3

Experimental Properties

• Density: 1.654
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.686